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Compound of Interest

Compound Name: Nicotinoylcholine iodide

Cat. No.: B15489579

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Nicotinoylcholine iodide, designed for researchers, scientists, and drug
development professionals. The information is compiled from safety data sheets of closely
related compounds and available toxicological data.

Chemical Identification and Physical Properties

Nicotinoylcholine iodide is a cholinergic agent. Due to the limited availability of a specific
Safety Data Sheet (SDS) for Nicotinoylcholine iodide, this guide incorporates data from
structurally similar compounds, primarily Acetylcholine iodide and Choline iodide, to provide a
thorough safety profile.

Table 1: Chemical Identification
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Nicotinoylcholine

Acetyicholine

Identifier o o Choline iodide
iodide iodide
2-
(Dimethylamino)eth
yl nicotinate
Lo 2-(Acetyloxy)-
methiodide; T 2-Hydroxy-N,N,N-
Synonyms Ethanaminium, 2- v _ Trimethylethanami
trimethylethanamin . .
((3- . . nium-lodide[3]
. ium lodide[2]
pyridinylcarbonyl)o
xy)-N,N,N-
trimethyl-, iodide[1]
CAS Number 5099-52-5[1] 2260-50-6[2] 17773-10-3[3]

Molecular Formula

C11H17N202.1[1]

C7H16INO2

C5H14INOJ[3]

| Molecular Weight | 336.20 g/mol [1] | 257.11 g/mol | 231.08 g/mol [3] |

Table 2: Physical and Chemical Properties

Property Data Source Compound
Appearance White powder/solid[3] Choline iodide
Melting Point 263.00 - 264.00 °CJ3] Choline iodide

Stable under normal
Stability conditions. Hygroscopic. Light Acetylcholine iodide

sensitive.[2]

| Solubility | No information available. | |

Hazard Identification and Classification

Based on data for analogous compounds, Nicotinoylcholine iodide should be handled as a

hazardous substance. The primary hazards are related to irritation and acute toxicity.

Signal Word:Warning[2][4]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.drugfuture.com/toxic/q41-q895.html
https://www.fishersci.com/store/msds?partNumber=AAA1169414&productDescription=ACETYLCHOLINE+IODIDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0086009&productDescription=CHOLINE+IODIDE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.drugfuture.com/toxic/q41-q895.html
https://www.fishersci.com/store/msds?partNumber=AAA1169414&productDescription=ACETYLCHOLINE+IODIDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0086009&productDescription=CHOLINE+IODIDE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.drugfuture.com/toxic/q41-q895.html
https://www.fishersci.com/store/msds?partNumber=AAL0086009&productDescription=CHOLINE+IODIDE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.drugfuture.com/toxic/q41-q895.html
https://www.fishersci.com/store/msds?partNumber=AAL0086009&productDescription=CHOLINE+IODIDE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0086009&productDescription=CHOLINE+IODIDE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0086009&productDescription=CHOLINE+IODIDE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1169414&productDescription=ACETYLCHOLINE+IODIDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15489579?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1169414&productDescription=ACETYLCHOLINE+IODIDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C2573_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Statements:

Harmful if swallowed.[2]

Causes skin irritation.[2][4]

Causes serious eye irritation.[2][4]

May cause respiratory irritation.[2]

Precautionary Statements:

Wash face, hands, and any exposed skin thoroughly after handling.[2][4]

Do not eat, drink or smoke when using this product.[2][5]

Wear protective gloves, protective clothing, eye protection, and face protection.[2][4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

Use only outdoors or in a well-ventilated area.[2][5]

Toxicological Data

Acute toxicity data for Nicotinoylcholine iodide is available from experimental studies. The
details of these studies are not fully reported in the available literature.

Table 3: Acute Toxicity of Nicotinoylcholine iodide

Route of .
Test Type Species Dose (LD50) Reference
Exposure
Polish Journal
of
. Pharmacology
LD50 Intraperitoneal Mouse 285 mglkg
and Pharmacy,
25, 447,

1973[1]
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| LD50 | Intravenous | Mouse | 93 mg/kg | Ceskoslovenska Farmacie, 13, 299, 1964[1] |

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Experimental Protocols

Detailed experimental protocols for the toxicological data cited above are not available in
standard safety data sheets or toxicity databases. To obtain the specific methodologies,
researchers should consult the original publications referenced in the toxicological data
summary. Standard toxicology protocols, such as those established by the OECD, would likely
have been followed, involving dose-ranging studies in animal models to determine the lethal
dose.

Handling and Storage

Proper handling and storage procedures are critical to ensure safety and maintain the integrity
of the compound.

Engineering Controls

Ensure adequate ventilation, especially in confined areas.[2] It is recommended to handle this
compound in a chemical fume hood.[5] Safety showers and eyewash stations should be close
to the workstation location.[2]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2][3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]
[3] Chemical-resistant gloves (e.g., nitrile) should be used.

» Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[6]

Safe Handling Practices
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Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust.[7]

Avoid dust formation.[2]

Wash hands thoroughly after handling.[4]

Handle and store under an inert atmosphere.[2][5]

Storage Conditions

o Keep container tightly closed in a dry and well-ventilated place.[2]
e Protect from light and moisture.[2][4]

o For optimal quality, keep refrigerated.[2]

o Store locked up.[2]

e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[2]

First Aid Measures

In case of exposure, follow these first aid measures immediately.

Table 4: First Aid Procedures
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Exposure Route

Inhalation

Procedure

Remove victim to fresh air and keep at
rest in a position comfortable for
breathing.[2][4] Call a POISON CENTER
or doctor/physician if you feel unwell.[2] If
not breathing, give artificial respiration.[2]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with plenty of soap and water for at
least 15 minutes.[2] If skin irritation occurs, get

medical advice/attention.[2][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.[2] If
eye irritation persists, get medical
advice/attention.[2][4]

| Ingestion | Call a POISON CENTER or doctor/physician if you feel unwell.[2] Rinse mouth.[2]
[4] Clean mouth with water and drink plenty of water afterwards.[3] |

Note to Physician: Treat symptomatically.[2][3]

Accidental Release and Disposal
Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[2][3]

e Environmental Precautions: Should not be released into the environment.[2][3]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Keep

in suitable, closed containers for disposal.[2]

Disposal
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Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2]

Visualized Safe Handling Workflow

The following diagram outlines the logical workflow for safely handling Nicotinoylcholine
iodide in a laboratory setting.

Caption: Workflow for Safe Handling of Nicotinoylcholine lodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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